Cas no 479639-89-9 (1-(5-chlorothiophen-2-yl)ethane-1,2-diol)

• Product Name: 1-(5-chlorothiophen-2-yl)ethane-1,2-diol
• CAS No: 479639-89-9
• MF: C₆H₇ClO₂S
• MW: 178.636579751968
• CID: 3999036
• PubChem ID: 22598067
• Update Time: 2025-04-22

1-(5-chlorothiophen-2-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, 1-(5-chloro-2-thienyl)-
• 1-(5-chlorothiophen-2-yl)ethane-1,2-diol
• EN300-1678593
• SCHEMBL5246292
• FCJXQNNAFMUTMB-UHFFFAOYSA-N
• 1(5-chloro-2-thienyl)-1,2-ethanediol
• 479639-89-9

• Inchi： 1S/C6H7ClO2S/c7-6-2-1-5(10-6)4(9)3-8/h1-2,4,8-9H,3H2
• InChI Key： FCJXQNNAFMUTMB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CO)O)S1

Computed Properties

• Exact Mass: 177.9855283g/mol
• Monoisotopic Mass: 177.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes